N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isobutyrylhydrazinecarbothioamide

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-methylpropanoylamino)thiourea
• InChI: InChI=1S/C13H17N3O3S/c1-8(2)12(17)15-16-13(20)14-9-3-4-10-11(7-9)19-6-5-18-10/h3-4,7-8H,5-6H2,1-2H3,(H,15,17)(H2,14,16,20)
• InChI Key: DHEXHOVXKGWCCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NNC(=S)NC1=CC2=C(C=C1)OCCO2
• Molecular Formula: C13H17N3O3S
• Molecular Weight: 295.36 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isobutyrylhydrazinecarbothioamide, commonly known as DBIB, is a chemical compound that has been widely studied for its potential applications in various scientific research fields. It is a hydrazinecarbothioamide derivative that has shown promising results in a range of studies, including in the treatment of cancer and neurological disorders.

Scientific Research Applications

DBIB has been studied for its potential applications in various scientific research fields, including cancer research, neurological disorders, and infectious diseases. In cancer research, DBIB has shown promising results as an anti-tumor agent, inhibiting the growth of cancer cells and inducing apoptosis. In neurological disorders, DBIB has been studied for its potential as a neuroprotective agent, protecting neurons from damage and reducing inflammation. In infectious diseases, DBIB has shown potential as an antiviral and antibacterial agent, inhibiting the growth of various pathogens.

Mechanism of Action

The mechanism of action of DBIB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, DBIB has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. This leads to the upregulation of tumor suppressor genes and the downregulation of oncogenes, resulting in the inhibition of cancer cell growth and induction of apoptosis. In neurological disorders, DBIB has been shown to inhibit the activity of various enzymes involved in the production of inflammatory mediators, leading to the reduction of inflammation and neuroprotection.
Biochemical and Physiological Effects:
DBIB has been shown to have various biochemical and physiological effects, including the inhibition of enzyme activity, the regulation of gene expression, and the reduction of inflammation. In cancer cells, DBIB has been shown to induce apoptosis, inhibit cell proliferation, and reduce angiogenesis. In neurological disorders, DBIB has been shown to reduce inflammation, protect neurons from damage, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of DBIB for lab experiments is its potential as a versatile research tool, with applications in various scientific research fields. It is also relatively easy to synthesize and has shown low toxicity in animal studies. However, one of the main limitations of DBIB is its limited solubility in water, which can make it difficult to administer in certain experiments. It is also important to note that further studies are needed to fully understand the safety and efficacy of DBIB in humans.

Future Directions

There are several future directions for the study of DBIB, including further research into its mechanisms of action and potential applications in various scientific research fields. In cancer research, future studies could focus on the development of DBIB-based therapies for various types of cancer. In neurological disorders, future studies could focus on the potential of DBIB as a neuroprotective agent for various conditions, such as Alzheimer's disease and Parkinson's disease. In infectious diseases, future studies could focus on the development of DBIB-based therapies for various pathogens, including viruses and bacteria. Overall, the potential applications of DBIB in scientific research are vast, and further studies are needed to fully understand its potential.
Conclusion:
In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-isobutyrylhydrazinecarbothioamide, or DBIB, is a chemical compound that has shown promising results in various scientific research fields, including cancer research, neurological disorders, and infectious diseases. Its potential as a research tool is vast, and further studies are needed to fully understand its mechanisms of action and potential applications. While there are limitations to its use in lab experiments, the future directions for the study of DBIB are numerous, and it has the potential to make significant contributions to scientific research.